Cas no 300697-65-8 (propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 300697-65-8
• MF: C₁₅H₁₇ClN₂O₂S
• MW: 324.825681447983
• CID: 6368028
• PubChem ID: 2831302
• Update Time: 2025-05-26

propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• isopropyl 4-(2-chlorophenyl)-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• propan-2-yl 6-(2-chlorophenyl)-4-methyl-2-sulfanyl-1,6-dihydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4-(2-chlorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-thioxo-, 1-methylethyl ester
• F0153-0041
• AKOS001030428
• SCHEMBL10113063
• AKOS022079638
• EU-0036926
• Z47745631
• 300697-65-8
• AKOS016065459
• propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-3,4-dihydro-1H-pyrimidine-5-carboxylate
• AKOS000369030

• Inchi： 1S/C15H17ClN2O2S/c1-8(2)20-14(19)12-9(3)17-15(21)18-13(12)10-6-4-5-7-11(10)16/h4-8,13H,1-3H3,(H2,17,18,21)
• InChI Key： CBWQQZVXLUUARD-UHFFFAOYSA-N
• SMILES： C1(=S)NC(C)=C(C(OC(C)C)=O)C(C2=CC=CC=C2Cl)N1

Computed Properties

• Exact Mass: 324.0699267g/mol
• Monoisotopic Mass: 324.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Comprehensive Analysis of Propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS No. 300697-65-8)

Propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate (CAS 300697-65-8) is a specialized organic compound belonging to the tetrahydropyrimidine class. Its unique structural features, including the 2-chlorophenyl and sulfanylidene functional groups, make it a subject of interest in pharmaceutical and agrochemical research. The compound's isopropyl ester moiety further enhances its potential applications in drug design and material science.

Recent studies highlight the growing demand for sulfanylidene-containing compounds due to their versatile biological activities. Researchers are particularly interested in how the chlorophenyl group influences the compound's binding affinity to biological targets. With the rise of computational chemistry and AI-assisted drug discovery, compounds like 300697-65-8 are being screened for potential therapeutic properties against various diseases.

The synthesis of propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are crucial for characterizing its purity and structural integrity. These methods align with current quality control standards in chemical manufacturing.

From an industrial perspective, the compound's stability under various pH conditions and thermal properties are frequently investigated topics. Many users search for information about its solubility profile and storage requirements, which are essential for handling and formulation development. The methyl group at position 6 and the thione functionality contribute to its distinct physicochemical characteristics.

Environmental considerations are increasingly important in chemical research. While not classified as hazardous, proper waste disposal methods for 300697-65-8 remain a common query among laboratory professionals. The compound's biodegradation potential and ecotoxicity profile are subjects of ongoing investigation, reflecting the chemical industry's focus on green chemistry principles.

In the context of intellectual property, CAS 300697-65-8 appears in several patents related to heterocyclic chemistry applications. Its structural framework serves as a valuable scaffold for developing novel enzyme inhibitors and receptor modulators. The scientific community continues to explore derivatives of this core structure to optimize bioavailability and target specificity.

For researchers working with this compound, understanding its spectral data and chromatographic behavior is crucial. Many literature searches focus on its UV-Vis absorption characteristics and retention times in different analytical systems. These parameters are vital for method development in analytical chemistry applications.

The future research directions for propan-2-yl 4-(2-chlorophenyl)-6-methyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate may include exploration of its structure-activity relationships and potential applications in medicinal chemistry. With advances in high-throughput screening technologies, this compound may yield valuable insights for developing new pharmacophores with improved efficacy and safety profiles.